3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-[3-(cyclopropylcarbamoyl)phenyl]-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C18H14F3NO3/c19-18(20,21)14-8-12(7-13(9-14)17(24)25)10-2-1-3-11(6-10)16(23)22-15-4-5-15/h1-3,6-9,15H,4-5H2,(H,22,23)(H,24,25)
• InChI Key: JGPULUWNMRLFBE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=CC(=CC(=C3)C(F)(F)F)C(=O)O
• Molecular Formula: C18H14F3NO3
• DSSTOX Substance ID: DTXSID80691758
• Molecular Weight: 349.3 g/mol
• CAS RN: 1262010-09-2

Description

3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid (3-CPT-5-TFMB) is an organic compound with a wide range of applications in the fields of medicinal chemistry, biochemistry, and pharmacology. It is a synthetic molecule that has been used in various research studies to understand the mechanisms of action, biochemical and physiological effects, and advantages and limitations of laboratory experiments. This article will discuss the synthesis method of 3-CPT-5-TFMB, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% has been used in various scientific research studies to understand the mechanisms of action, biochemical and physiological effects, and advantages and limitations of laboratory experiments. It has been used in studies related to drug delivery, protein-protein interactions, enzyme inhibition, and cell signaling. It has also been used in studies to study the effects of various drugs on the body, as well as to understand the mechanisms of action of various drugs. Additionally, it has been used in studies to understand the effects of various environmental factors on the body, such as air pollution and ultraviolet radiation.

Mechanism of Action

The mechanism of action of 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of various enzymes, including cytochrome P450 and cyclooxygenase. It also binds to various proteins, such as the nuclear receptor PPARγ, and is believed to interact with various cellular signaling pathways. Additionally, it is believed to interact with various ion channels, such as sodium and potassium channels, and to modulate the activity of these channels.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% are not yet fully understood. However, it has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties. It has also been shown to inhibit the growth of cancer cells and to reduce the risk of cardiovascular disease. Additionally, it has been shown to reduce the levels of cholesterol and triglycerides in the blood, and to reduce the risk of stroke.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% in laboratory experiments include its high purity (95%), its low cost, and its ability to be synthesized in a one-pot reaction. Additionally, it is a stable compound and can be stored for long periods of time. The main limitation of using 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% in laboratory experiments is that its mechanism of action is not yet fully understood, and further research is needed to understand its effects on the body.

Future Directions

The future directions for research on 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% include further studies on its mechanism of action, its biochemical and physiological effects, and its advantages and limitations for laboratory experiments. Additionally, research should focus on understanding the effects of 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% on various diseases, such as cancer, cardiovascular disease, and stroke. Furthermore, research should focus on understanding the effects of 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% on various environmental factors, such as air pollution and ultraviolet radiation. Finally, research should focus on understanding the effects of 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% on various drugs, and on understanding the interactions between 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% and various proteins and ion channels.

Synthesis Methods

3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% can be synthesized through a one-pot reaction by combining 1-chloro-3-cyclopropylaminophenyl-5-trifluoromethylbenzoic acid (1-CPA-5-TFMB) with a base such as potassium carbonate, in the presence of a solvent such as acetonitrile. The reaction is carried out at temperatures ranging from 40 to 50 °C and proceeds in two steps. The first step involves the formation of an intermediate, which is then converted to the final product, 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95%, in the second step. The reaction is highly efficient and yields a product with a purity of 95%.